Cas no 1209228-44-3 (2-(2-fluorophenoxy)-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide
• CAS No: 1209228-44-3
• MF: C₁₆H₁₆FN₅O₃
• MW: 345.328346252441
• CID: 5917229
• PubChem ID: 45528701
• Update Time: 2025-10-29

2-(2-fluorophenoxy)-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide
• VU0632015-1
• F5036-0707
• 2-(2-fluorophenoxy)-N-[5-(1-propan-2-ylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide
• 2-(2-fluorophenoxy)-N-(5-(1-isopropyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
• 1209228-44-3
• AKOS024492942

• Inchi： 1S/C16H16FN5O3/c1-10(2)22-8-7-12(21-22)15-19-20-16(25-15)18-14(23)9-24-13-6-4-3-5-11(13)17/h3-8,10H,9H2,1-2H3,(H,18,20,23)
• InChI Key： WWOYGQMBQPVJDH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OCC(NC1=NN=C(C2C=CN(C(C)C)N=2)O1)=O

Computed Properties

• Exact Mass: 345.12371755g/mol
• Monoisotopic Mass: 345.12371755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-fluorophenoxy)-N-{5-1-(propan-2-yl)-1H-pyrazol-3-yl-1,3,4-oxadiazol-2-yl}acetamide

Exploring the Potential of 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide (CAS 1209228-44-3) in Modern Chemistry

The compound 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide (CAS 1209228-44-3) represents an intriguing area of research in medicinal and organic chemistry. Its unique structural features, combining a fluorophenoxy group with a 1,3,4-oxadiazole core and an isopropyl-substituted pyrazole, make it a subject of growing interest among researchers exploring novel bioactive molecules. This comprehensive overview examines its chemical properties, potential applications, and relevance to current scientific trends.

From a structural perspective, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide showcases several pharmacologically important motifs. The presence of the fluorine atom on the phenyl ring enhances metabolic stability and membrane permeability, characteristics highly valued in drug discovery. The 1,3,4-oxadiazole moiety is known for its hydrogen-bonding capacity and aromatic character, while the isopropyl pyrazole component contributes to the compound's three-dimensionality and potential target interactions.

Recent literature suggests that compounds containing 1,3,4-oxadiazole scaffolds, like 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide, are being investigated for their potential biological activities. Researchers are particularly interested in their possible roles as enzyme inhibitors or receptor modulators, given the electron-rich nature of the oxadiazole ring and its ability to participate in various molecular interactions. The combination with a fluorinated aromatic system may offer additional advantages in terms of binding affinity and selectivity.

The synthetic accessibility of 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide makes it an attractive candidate for structure-activity relationship (SAR) studies. Chemists can systematically modify different regions of the molecule to optimize desired properties while maintaining the core oxadiazole-pyrazole framework. This approach aligns with current trends in fragment-based drug design and molecular hybridization strategies.

In the context of current research trends, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide fits well with the growing interest in heterocyclic compounds for pharmaceutical applications. The scientific community continues to explore novel five-membered heterocycles as privileged structures in medicinal chemistry, particularly those combining multiple heteroatoms like the 1,3,4-oxadiazole and pyrazole systems present in this molecule.

From a physicochemical perspective, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide likely exhibits moderate lipophilicity due to the balance between its polar heterocyclic components and aromatic systems. The fluorine substitution may influence its electronic distribution and dipole moment, potentially affecting its solubility profile and intermolecular interactions. These characteristics are crucial considerations in drug development and material science applications.

The compound's stability under various conditions is another important aspect for researchers. The 1,3,4-oxadiazole ring is generally stable under physiological conditions, while the amide linkage provides additional points for structural modification. Understanding the degradation pathways of 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide is essential for potential formulation development and storage considerations.

In the broader context of chemical research, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide represents an interesting case study in molecular design. Its structure embodies several principles of contemporary medicinal chemistry, including the strategic incorporation of fluorine atoms, the use of bioisosteric replacements, and the combination of complementary heterocyclic systems. These features make it a valuable subject for academic investigation and potential lead optimization.

As research into multi-target directed ligands gains momentum, compounds like 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide may offer unique opportunities. The presence of multiple pharmacophores within a single molecule could enable interactions with different biological targets, aligning with current approaches to complex disease treatment. This potential makes it a compelling subject for further pharmacological evaluation.

The analytical characterization of 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide presents interesting challenges and opportunities. Modern techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography can provide detailed insights into its molecular structure and conformation. These studies are particularly valuable given the compound's combination of aromatic and heteroaromatic systems with flexible linkages.

From a commercial perspective, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide (CAS 1209228-44-3) serves as an important building block in pharmaceutical research. Chemical suppliers and contract research organizations are increasingly interested in such specialized heterocyclic compounds to support drug discovery programs. The growing demand for novel fluorinated heterocycles in medicinal chemistry further enhances its relevance in the research chemical market.

Looking ahead, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide may find applications beyond pharmaceutical research. Its unique structural features could be valuable in materials science, particularly in the development of specialty organic electronic materials or coordination chemistry applications. The combination of electron-rich and electron-deficient regions in the molecule offers interesting possibilities for charge transport properties.

In conclusion, 2-(2-fluorophenoxy)-N-{5-[1-(propan-2-yl)-1H-pyrazol-3-yl]-1,3,4-oxadiazol-2-yl}acetamide (CAS 1209228-44-3) represents a fascinating example of modern heterocyclic chemistry. Its structural complexity and potential biological relevance make it a compelling subject for ongoing research across multiple disciplines. As scientific understanding of such multi-functional heterocycles deepens, this compound may emerge as an important tool in chemical biology and drug discovery efforts.